2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide

• Molecular Formula: C16H16INO2
• Molecular Weight: 381.21 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide
• InChI: InChI=1S/C16H16INO2/c1-11-6-7-15(8-12(11)2)20-10-16(19)18-14-5-3-4-13(17)9-14/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: ZQORPKYCJPVIKC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC(=CC=C2)I)C

Description

2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide, also known as DPA-714, is a small molecule that has gained significant attention in the field of neuroscience research. It is a selective ligand for the translocator protein (TSPO), which is found in high concentrations in the mitochondria of glial cells. TSPO is known to be involved in a variety of physiological processes, including neuroinflammation, apoptosis, and oxidative stress. DPA-714 has been used as a tool to study the role of TSPO in these processes and has shown promising results in preclinical studies.

Mechanism of Action

2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide binds selectively to TSPO, which is upregulated in activated glial cells in response to neuroinflammation. Binding of 2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide to TSPO has been shown to modulate the activity of several downstream signaling pathways, including the MAPK/ERK and NF-κB pathways. This results in a reduction in pro-inflammatory cytokine production and an increase in anti-inflammatory cytokine production, leading to a decrease in neuroinflammation.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide has been shown to have a variety of biochemical and physiological effects in preclinical studies. It has been shown to reduce neuroinflammation and oxidative stress, and to improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease and multiple sclerosis.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide has several advantages as a tool for studying the role of TSPO in neurological disorders. It is a selective ligand for TSPO, which allows for specific targeting of glial cells. It has also been shown to have low toxicity and good bioavailability, which makes it suitable for use in preclinical studies. However, there are some limitations to its use. It has a relatively short half-life, which can make it difficult to use in long-term studies. It also has poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research involving 2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide. One area of interest is the development of new TSPO ligands with improved pharmacokinetic properties, such as longer half-lives and better solubility. Another area of interest is the investigation of the role of TSPO in other neurological disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, there is ongoing research into the use of 2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide as a potential therapeutic agent for neurological disorders, and further preclinical and clinical studies will be needed to determine its efficacy and safety in humans.

Synthesis Methods

2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethylphenol with 3-iodoaniline, followed by acetylation with acetic anhydride. The final product is obtained through a purification process involving column chromatography.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(3-iodophenyl)acetamide has been used extensively in preclinical studies to investigate the role of TSPO in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has been shown to have anti-inflammatory and neuroprotective effects, and has been proposed as a potential therapeutic agent for these conditions.